Sulfolane
Sulfolane
Sulfolane is a colorless oily liquid with a weak oily odor. Solidifies (freezing point is 79° F) and sinks on first contact with water, then mixes with water. (USCG, 1999)
Sulfolane is a member of the class of tetrahydrothiophenes that is tetrahydrothiophene in which the sulfur has been oxidised to give the corresponding sulfone. A colourless, high-boiling (285℃) liquid that is miscible with both water and hydrocarbons, it is used as an industrial solvent, particularly for the purification of hydrocarbon mixtures by liquid-vapour extraction. It has a role as a polar aprotic solvent. It is a sulfone and a member of tetrahydrothiophenes. It derives from a hydride of a tetrahydrothiophene.
Sulfolane is a member of the class of tetrahydrothiophenes that is tetrahydrothiophene in which the sulfur has been oxidised to give the corresponding sulfone. A colourless, high-boiling (285℃) liquid that is miscible with both water and hydrocarbons, it is used as an industrial solvent, particularly for the purification of hydrocarbon mixtures by liquid-vapour extraction. It has a role as a polar aprotic solvent. It is a sulfone and a member of tetrahydrothiophenes. It derives from a hydride of a tetrahydrothiophene.
Brand Name:
Vulcanchem
CAS No.:
126-33-0
VCID:
VC0150427
InChI:
InChI=1S/C4H8O2S/c5-7(6)3-1-2-4-7/h1-4H2
SMILES:
C1CCS(=O)(=O)C1
Molecular Formula:
C4H8O2S
Molecular Weight:
120.17 g/mol
Sulfolane
CAS No.: 126-33-0
Reference Standards
VCID: VC0150427
Molecular Formula: C4H8O2S
Molecular Weight: 120.17 g/mol
| CAS No. | 126-33-0 |
|---|---|
| Product Name | Sulfolane |
| Molecular Formula | C4H8O2S |
| Molecular Weight | 120.17 g/mol |
| IUPAC Name | thiolane 1,1-dioxide |
| Standard InChI | InChI=1S/C4H8O2S/c5-7(6)3-1-2-4-7/h1-4H2 |
| Standard InChIKey | HXJUTPCZVOIRIF-UHFFFAOYSA-N |
| SMILES | C1CCS(=O)(=O)C1 |
| Canonical SMILES | C1CCS(=O)(=O)C1 |
| Boiling Point | 545 °F at 760 mm Hg (USCG, 1999) 285.0 °C 285 °C |
| Colorform | White or creamy white, crystalline powde |
| Density | 1.26 at 86 °F (USCG, 1999) 1.2606 at 30 °C/4 °C |
| Flash Point | 330 °F (USCG, 1999) 177 °C (350 °F) (OPEN CUP) |
| Melting Point | 79 °F (USCG, 1999) 27.6 °C 27.4-27.8 °C |
| Physical Description | Sulfolane is a colorless oily liquid with a weak oily odor. Solidifies (freezing point is 79° F) and sinks on first contact with water, then mixes with water. (USCG, 1999) Liquid; OtherSolid |
| Description | Sulfolane is a colorless oily liquid with a weak oily odor. Solidifies (freezing point is 79° F) and sinks on first contact with water, then mixes with water. (USCG, 1999) Sulfolane is a member of the class of tetrahydrothiophenes that is tetrahydrothiophene in which the sulfur has been oxidised to give the corresponding sulfone. A colourless, high-boiling (285℃) liquid that is miscible with both water and hydrocarbons, it is used as an industrial solvent, particularly for the purification of hydrocarbon mixtures by liquid-vapour extraction. It has a role as a polar aprotic solvent. It is a sulfone and a member of tetrahydrothiophenes. It derives from a hydride of a tetrahydrothiophene. |
| Solubility | Partially miscible with octanes, olefins, naphthenes; miscible with water, Acetone, toluene at 30 °C Freely soluble in alcohol, soluble in dilute mineral acids |
| Synonyms | 1,1-Dioxothiolan; Bondelane A; Bondolane A; Cyclic Tetramethylene Sulfone; Cyclotetramethylene Sulfone; NSC 46443; Sulfolan; Sulfolane SG; Sulpholane; Tetrahydrothiophene 1,1-Dioxide; Tetrahydrothiophene S,S-Dioxide; Tetrahydrothiophene Dioxide; Tetr |
| Vapor Pressure | 0.0062 mm Hg at 27.6 °C /Extrapolated/ |
| PubChem Compound | 31347 |
| Last Modified | Nov 11 2021 |
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